Cas no 525-82-6 (Flavone)

• Product Name: Flavone
• CAS No: 525-82-6
• MF: C₁₅H₁₀O₂
• MW: 222.238704204559
• MDL: MFCD00006825
• CID: 82427
• PubChem ID: 10680
• Update Time: 2025-04-18

Flavone Chemical and Physical Properties

Names and Identifiers

• FLAVONE
• 2-PHENYLCHROME
• 2-PHENYLCHROMONE
• 2-PHENYL-4H-CHROMEN-4-ONE
• 2-PHENYL-4H-1-BENZOPYRAN-4-ONE
• 2-Phenyl-4-chromone
• 2-phenyl-4h-1-benzopyran-4-on
• 2-Phenyl-4H-benzopyran-4-one
• FLAVONE(RG)
• Asmacoril
• Chromocor
• Cromaril
• DA6034
• Flavon
• Phenylchromone
• 2-Phenyl-gamma-benzopyrone
• 2-Phenylchromen-4-one
• 94166III
• NSC 19028
• 2-Phenyl-4-benzopyron
• 4H-1-Benzopyran-4-one, 2-phenyl-
• 2-Phenyl-chromen-4-one
• 2-Phenylbenzopyran-4-one
• Cromarile
• 2-Phenyl-4H-chromen-4-on
• NSC19028
• 6CC153EB-39A6-42FC-BE96-C8BF1D585E27
• CU-00000000060-1
• NSC-19028
• Flavone (VAN)
• 2-Phenyl-.gamma.-benzopyrone
• F0015
• NCGC00168837-01
• NS00007856
• 2-Phenyl-4H-chromen-4-one #
• 5-17-10-00552 (Beilstein Handbook Reference)
• CS-0022637
• BRN 0157598
• Tox21_400059
• BRD-K86741145-001-01-5
• EN300-18246169
• MLS002473400
• S2V45N7G3B
• 525-82-6
• FLAVONE [MI]
• FLN
• ICCB2_000263
• F-2700
• 2-phenyl-1-benzopyran-4-one
• MLS002638647
• NCGC00090962-03
• CAS-525-82-6
• CCRIS 4288
• SCHEMBL18879
• MFCD00006825
• 2-phenyl-1,4-benzopyrone
• MEGxp0_001685
• BDBM50028962
• AKOS000603572
• NCGC00090962-05
• HMS2269O06
• DTXSID2022048
• DB07776
• L001213
• Flavone, Flavone
• A829155
• NCGC00090962-02
• CCG-214679
• HMS1446A06
• InChI=1/C15H10O2/c16-13-10-15(11-6-2-1-3-7-11)17-14-9-5-4-8-12(13)14/h1-10
• 4hki
• SMR000112315
• HY-N2424
• NCGC00090962-06
• MLS002177804
• IDI1_016673
• NCGC00090962-04
• SY012830
• EINECS 208-383-8
• Tox21_202987
• ACon1_000055
• 2-Phenylbenzo[b]pyran-4-one
• CBiol_000263
• HMS3604K19
• DTXCID602048
• GTPL409
• NCGC00090962-01
• 11091-19-3
• Maybridge3_005286
• AS-58464
• UNII-S2V45N7G3B
• FT-0603450
• C10043
• LMPK12110097
• Q2742033
• BIDD:ER0515
• 2-phenyl-4H-chromone
• AC-35144
• CHEMBL275638
• CHEBI:42491
• s3967
• bmse000945
• NCGC00260532-01
• Flavon; 2-Phenylchromon
• MLSMR
• FLAVONE Cromaril Asmacoril Chromocor 2-Phenylchromone 2-Phenyl-4-chromone 2-Phenyl-.gamma.-benzopyrone 4H-1-Benzopyran-4-one, 2-phenyl- Flavone Flavone
• CHEBI:24043
• STK164205
• Flavone (VAN) (8CI)
• DB-052142
• Flavone

• MDL： MFCD00006825
• Inchi： 1S/C15H10O2/c16-13-10-15(11-6-2-1-3-7-11)17-14-9-5-4-8-12(13)14/h1-10H
• InChI Key： VHBFFQKBGNRLFZ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C=C1C1C=CC=CC=1)=O
• BRN： 0157598

Computed Properties

• Exact Mass: 222.06800
• Monoisotopic Mass: 222.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: White acicular crystals
• Density: 0.90 g/cm3
• Melting Point: 93.0 to 98.0 deg-C
• Boiling Point: 185°C/1mmHg(lit.)
• Flash Point: 171.1±21.4 °C
• Refractive Index: 1.6600 (estimate)
• Solubility: Almost insoluble (0.018 g/l) (25 º C),
• Water Partition Coefficient: Soluble in acetone (25 mg/ml), methanol, alcohol, and chloroform. Insoluble in water.
• PSA: 30.21000
• LogP: 3.46000
• Merck: 4092
• Solubility: Soluble in ethanol, benzene and chloroform, slightly soluble in ether, almost insoluble in water

Flavone Security Information

• Prompt：warning
• Signal Word：warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：DJ3100630
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones